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Compound of Interest

Compound Name: Potassium tricyanomethanide

Cat. No.: B1589653 Get Quote

CAS Number: 34171-69-2

Formula: C₄KN₃

Molecular Weight: 129.16 g/mol

This technical guide provides an in-depth overview of Potassium Tricyanomethanide, a

versatile chemical compound with applications in materials science and coordination chemistry.

The information is tailored for researchers, scientists, and drug development professionals,

offering detailed data, experimental protocols, and visualizations to support advanced research

and development.

Chemical and Physical Properties
Potassium tricyanomethanide is a white to off-white crystalline powder. A summary of its key

physical and chemical properties is presented in the table below for easy reference and

comparison.
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Property Value Reference

CAS Number 34171-69-2 [1]

Molecular Formula KC(CN)₃ [1]

Molecular Weight 129.16 g/mol [1]

Appearance
White to off-white crystalline

powder

Purity ≥98% [1]

Alternate Names

Potassium

Methanetricarbonitrile,

Potassium cyanoform

[1]

Synthesis and Purification
The synthesis of high-purity Potassium Tricyanomethanide is crucial for its various

applications. The primary method involves the cyanidation of malononitrile. While several

approaches exist, a general and effective protocol is outlined below.

Experimental Protocol: Synthesis from Malononitrile
This protocol describes a common method for the synthesis of alkali metal tricyanomethanides,

which can be adapted for the specific synthesis of the potassium salt. The process involves the

reaction of malononitrile with a cyanogen source in a controlled pH environment, followed by

purification through recrystallization.

Materials:

Malononitrile

Cyanogen halide (e.g., cyanogen bromide or cyanogen chloride)

Potassium hydroxide solution

Suitable buffer system
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Organic solvent for recrystallization (e.g., acetone)

Anti-solvent for precipitation (e.g., diethyl ether)

Activated carbon

Procedure:

Reaction Setup: In a well-ventilated fume hood, dissolve malononitrile in water containing a

suitable buffer system. The pH of the solution should be carefully maintained within a narrow

range to minimize the formation of by-products.

Cyanidation: While vigorously stirring the malononitrile solution, slowly add the cyanogen

halide. The reaction temperature should be controlled, typically at or below room

temperature.

pH Adjustment: Throughout the addition of the cyanogen halide, monitor and adjust the pH of

the reaction mixture by adding a potassium hydroxide solution.

Work-up: Once the reaction is complete, the crude potassium tricyanomethanide can be

isolated.

Purification by Recrystallization:

Dissolve the crude product in a minimal amount of a suitable hot organic solvent, such as

acetone.

Treat the solution with activated carbon to remove colored impurities.

Filter the hot solution to remove the activated carbon.

Precipitate the purified Potassium Tricyanomethanide by adding an anti-solvent, like

diethyl ether, to the filtrate.

Repeat the recrystallization process multiple times to achieve high purity. For obtaining a

highly pure product, up to ten recrystallizations may be performed.
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For removal of any residual organic impurities, a final recrystallization from water can be

carried out.

Drying: Dry the purified crystals under vacuum to obtain the final product.

This process can yield Potassium Tricyanomethanide with a purity of 99% or higher.

Applications in Materials Science and Coordination
Chemistry
Potassium tricyanomethanide serves as a valuable precursor in the synthesis of various

advanced materials, particularly ionic liquids and coordination polymers.

Ionic Liquids
The tricyanomethanide anion is a key component in the formulation of ionic liquids (ILs). These

ILs often exhibit desirable properties such as low viscosity and high conductivity.

Coordination Polymers and Organometallic Complexes
Potassium tricyanomethanide is a crucial starting material for the synthesis of

tricyanomethanide-bridged binuclear organometallic complexes. These complexes are of

interest for their unique electronic and magnetic properties.

This protocol outlines a method for the synthesis of lanthanide coordination polymers using

tricyanomethanide-based ionic liquids, which act as both the solvent and the ligand source.

Materials:

Lanthanide salt (e.g., NdCl₃·6H₂O)

Tricyanomethanide-based ionic liquid (e.g., 1-butyl-4-methylpyridinium tricyanomethanide,

[C₄mpyrid][TCM])

Co-ligand (optional, e.g., 3-amino-1,2,4-triazole)

Procedure:
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Reaction Setup: In a reaction vial, combine the lanthanide salt and the tricyanomethanide-

based ionic liquid. An optional co-ligand can also be added.

Heating and Dissolution: Heat the mixture with stirring to a temperature sufficient to dissolve

the solids (e.g., 80-140 °C). This step also helps to drive off water from the hydrated

lanthanide salt.

Crystallization: After complete dissolution, allow the solution to cool slowly to room

temperature. The slow cooling promotes the formation of single crystals of the coordination

polymer.

Isolation: Isolate the crystals by decanting the supernatant ionic liquid. The crystals can then

be washed with a suitable solvent and dried.

The workflow for this synthesis is depicted in the following diagram:

Lanthanide Salt +
[C4mpyrid][TCM]

Heating and Dissolution
(80-140 °C)

Mix Slow Cooling to
Room Temperature

Homogeneous Solution Crystal Formation Isolation of
Coordination Polymer

Separate

Click to download full resolution via product page

Diagram 1: General workflow for the synthesis of lanthanide tricyanomethanide coordination
polymers.

Role in Drug Development and Signaling Pathways
Despite its utility in materials science, a comprehensive review of the scientific literature reveals

a notable absence of Potassium Tricyanomethanide and the tricyanomethanide anion in the

context of drug development and biological signaling pathways. Searches for its application as

a pharmacophore or its direct biological effects have not yielded significant results. Therefore,

at present, there is no established role for this compound in these specific research areas. The

focus of its application remains firmly within the domain of chemical synthesis and materials

science.

Safety and Handling
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Potassium tricyanomethanide is a toxic substance and should be handled with appropriate

safety precautions in a well-ventilated laboratory fume hood. It is classified as a dangerous

good for transport. Users should consult the Safety Data Sheet (SDS) for detailed information

on handling, storage, and disposal.

This technical guide provides a foundational understanding of Potassium
Tricyanomethanide, focusing on its synthesis and applications in materials chemistry. The

absence of data in the realm of drug development and biological signaling highlights a potential

area for future exploratory research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Potassium Tricyanomethanide: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589653#what-is-the-cas-number-for-potassium-
tricyanomethanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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